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Compound of Interest

Compound Name: 1,1-Dibromoethane

Cat. No.: B1583053

Ethylidene Dibromide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
ethylidene dibromide (1,1-dibromoethane). The information is presented to support research,
development, and safety protocols involving this organobromine compound.

Physical Properties

Ethylidene dibromide is a clear, slightly brown, and flammable liquid.[1] It is a geminal dihalide,
meaning both bromine atoms are attached to the same carbon atom, distinguishing it from its
isomer, ethylene dibromide (1,2-dibromoethane).

Table 1: Physical and Thermochemical Properties of
Ethylidene Dibromide
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Property Value Source
Molecular Formula C2HaBr2 [1112][3]
Molar Mass 187.86 g/mol [2][4]
Appearance Clear, c-olo.rless to slightly (]
brown liquid

Odor Sweet, chloroform-like [3]
Density 2.055 - 2.172 g/cm? at 20°C [21[41[5]
Melting Point -63 °C [2][5]
Boiling Point 107 - 109 °C [2][4]

Solubility in Water

Limited/Slightly soluble

[3]4]

Solubility in Organic Solvents

Soluble in ethanol, ether, and

other organic solvents

[3]4]

Refractive Index

1.509 - 1.5128 at 20°C

[2][5]

Vapor Pressure

25.6 mmHg at 25°C

[5]

Chemical Properties and Reactivity

Ethylidene dibromide is a reactive compound due to the presence of two bromine atoms on the

same carbon, which influences its participation in nucleophilic substitution and elimination

reactions.

Synthesis

The primary method for synthesizing ethylidene dibromide is through the addition of hydrogen

bromide (HBr) to vinyl bromide.[1] This reaction proceeds via an electrophilic addition

mechanism.

Reactivity

» Hydrolysis: Geminal dihalides like ethylidene dibromide can undergo hydrolysis to form

aldehydes.[6] The reaction with aqueous potassium hydroxide (KOH) is a typical example of
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this transformation.[7]

o Elimination Reactions: Treatment with a strong base can lead to dehydrohalogenation,
forming vinyl bromide.[8] Further elimination to produce an alkyne is less common for
geminal dihalides compared to vicinal dihalides.[9][10] The pyrolysis of 1,1-dibromoethane
yields vinyl bromide and hydrogen bromide.[8]

o Carbene Formation: Geminal dihalides can be precursors to carbenes through reaction with
strong bases or metals.[10]

ble 2: : ¢ Ethulid bromid

Spectroscopic Data Description Source

Shows two main signals: a
quartet for the CH proton and
1H NMR a doublet for the CHs protons, [11][12]
with spin-spin coupling
between them.

Displays two distinct signals,
confirming the two different

13C NMR _ _ [13]
carbon environments in the

molecule.

The mass spectrum exhibits a
characteristic isotopic pattern
for a compound containing two
Mass Spectrometry (MS) ] ) [14][15][16]
bromine atoms, with molecular
ion peaks at m/z 186, 188, and

190.

The IR spectrum shows
characteristic C-H and C-Br

Infrared (IR) Spectroscopy ) ] [17]
stretching and bending

vibrations.

Experimental Protocols
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Synthesis of Ethylidene Dibromide from Vinyl Bromide

Principle: This synthesis is based on the electrophilic addition of hydrogen bromide to vinyl
bromide. The reaction follows Markovnikov's rule, where the hydrogen atom adds to the carbon
with more hydrogen atoms, and the bromine atom adds to the carbon with fewer hydrogen
atoms.

Materials:

Vinyl bromide

Anhydrous hydrogen bromide (gas or in a suitable solvent like acetic acid)

A suitable reaction vessel equipped with a gas inlet and a cooling system

Anhydrous conditions should be maintained.

Procedure:

Cool the reaction vessel containing vinyl bromide to a low temperature (e.g., 0 °C) to control
the exothermic reaction.

o Slowly bubble anhydrous hydrogen bromide gas through the vinyl bromide, or add a solution
of HBr in a non-reactive solvent.

o Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS or NMR).

» Once the reaction is complete, neutralize any excess HBr with a mild base (e.g., sodium
bicarbonate solution).

o Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

e Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Purify the ethylidene dibromide by distillation.

Hydrolysis of Ethylidene Dibromide to Acetaldehyde
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Principle: This protocol describes the conversion of a geminal dihalide to an aldehyde through
nucleophilic substitution by hydroxide ions.

Materials:

Ethylidene dibromide

Aqueous solution of a base (e.g., potassium hydroxide or sodium hydroxide)

A reaction flask with a reflux condenser

Heating mantle or water bath

Separatory funnel and distillation apparatus for product isolation.

Procedure:

Place the ethylidene dibromide in the reaction flask.
e Add the agueous base solution to the flask.
o Heat the mixture under reflux for a sufficient period to ensure complete reaction.

e Monitor the reaction by observing the disappearance of the organic layer (ethylidene
dibromide is immiscible with water).

 After the reaction is complete, cool the mixture.

« |solate the acetaldehyde product by distillation.

Visualizations
Hydrogen Bromide
(HBr)
Vinyl Bromide + HBr : Ethylidene Dibromide
(H2C=CHBr) (CH3CHBr2)
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Caption: Synthesis pathway of ethylidene dibromide from vinyl bromide.

ag. KOH
A
Ethylidene Dibromide + ZOH‘I | Geminal Halohydrin | > Acetaldehyde
(CHsCHBr2) I (Unstable Intermediate) | (CH3CHO)

Click to download full resolution via product page

Caption: Hydrolysis of ethylidene dibromide to acetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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